4-(4-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-6-ethyl-2-(methylsulfanyl)pyrimidine
Description
4-(4-{2,5-Dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-6-ethyl-2-(methylsulfanyl)pyrimidine is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core fused with a piperazine ring and substituted pyrimidine. Its structure includes:
- A 2,5-dimethylpyrazolo[1,5-a]pyrimidine moiety, which is a bicyclic system known for bioactivity in medicinal chemistry.
- A piperazine linker at position 7 of the pyrazolo-pyrimidine core, enhancing solubility and modulating receptor interactions.
- A 6-ethyl-2-(methylsulfanyl)pyrimidine substituent, which may influence electronic properties and binding affinity.
Properties
IUPAC Name |
7-[4-(6-ethyl-2-methylsulfanylpyrimidin-4-yl)piperazin-1-yl]-2,5-dimethylpyrazolo[1,5-a]pyrimidine | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25N7S/c1-5-15-12-16(22-19(21-15)27-4)24-6-8-25(9-7-24)18-11-13(2)20-17-10-14(3)23-26(17)18/h10-12H,5-9H2,1-4H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVJKHPKTMMBCKI-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=NC(=N1)SC)N2CCN(CC2)C3=CC(=NC4=CC(=NN43)C)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25N7S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Mechanism of Action
Target of Action
The primary targets of the compound “4-(4-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-6-ethyl-2-(methylsulfanyl)pyrimidine” are currently unknown. The compound contains a 2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-ol moiety
Mode of Action
The presence of a bond critical point in the region of a contact is indicative for attractive interactions, which could potentially influence its interaction with biological targets.
Biological Activity
The compound 4-(4-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-6-ethyl-2-(methylsulfanyl)pyrimidine is a complex organic molecule that has garnered attention for its potential biological activities. This article explores its synthesis, mechanisms of action, biological evaluations, and comparative studies with related compounds.
Chemical Structure and Properties
The molecular formula of the compound is with a molecular weight of 363.5 g/mol. The structural formula can be represented as follows:
| Property | Value |
|---|---|
| Molecular Formula | C20H25N7S |
| Molecular Weight | 363.5 g/mol |
| IUPAC Name | 4-(4-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-6-ethyl-2-(methylsulfanyl)pyrimidine |
| InChI Key | PQABSIYJBQDFIS-UHFFFAOYSA-N |
Synthesis
The synthesis of this compound typically involves multi-step reactions starting from readily available precursors. The process may include:
- Formation of the pyrazolo[1,5-a]pyrimidine core through cyclization reactions.
- Piperazine substitution at specific positions to introduce piperazinyl functionalities.
- Methylsulfanyl and ethyl group modifications to finalize the structure.
The biological activity of this compound is primarily attributed to its interaction with various molecular targets, including enzymes and receptors involved in critical pathways such as:
- Inhibition of Dihydrofolate Reductase (DHFR) : Similar compounds have shown promising inhibitory activity against Plasmodium falciparum DHFR, which is crucial for the survival of the malaria parasite. The binding affinity and inhibitory constants (Ki) can vary significantly among derivatives, indicating structure-activity relationships that warrant further investigation .
Biological Evaluations
Recent studies have highlighted the potential of this compound in various biological assays:
- Antimicrobial Activity : Preliminary assessments indicate that derivatives exhibit varying degrees of antimicrobial properties against both bacterial and fungal strains .
- Antiparasitic Activity : In vitro assays have demonstrated that compounds similar to this one can inhibit Plasmodium falciparum growth effectively, with IC50 values ranging from nanomolar to micromolar concentrations depending on structural modifications .
- Cellular Assays : The compound's effects on cellular proliferation and apoptosis have been evaluated in cancer cell lines, showing potential anticancer properties that require further elucidation through detailed mechanistic studies.
Comparative Studies
A comparison with other pyrazolo[1,5-a]pyrimidine derivatives reveals distinct differences in biological activity based on structural variations:
Case Studies
Several case studies have explored the pharmacological profiles of similar compounds:
Comparison with Similar Compounds
Pyrazolo[1,5-a]pyrimidine Derivatives
Compounds like 5-(4-methoxyphenyl)-2-phenylpyrazolo[1,5-a]pyrimidin-7(4H)-one (MK66) and 5-(3,5-dimethoxyphenyl)-2-isopropylpyrazolo[1,5-a]pyrimidin-7(4H)-one (MK13) share the pyrazolo-pyrimidine backbone but differ in substituents. These derivatives often exhibit modified electronic profiles due to electron-donating (e.g., methoxy) or withdrawing (e.g., nitro) groups, impacting reactivity and bioactivity .
Piperazine-Containing Analogs
The patent-derived compound 2-(4,6-dimethylpyrazolo[1,5-a]pyrazin-2-yl)-7-(1-propylpiperidin-4-yl)-4H-pyrido[1,2-a]pyrimidin-4-one highlights the role of piperazine/piperidine in improving pharmacokinetic properties. The target compound’s piperazine linker may similarly enhance blood-brain barrier penetration or target engagement .
Methylsulfanyl and Ethyl Substituents
The 2-(methylsulfanyl) group in the target compound is structurally akin to derivatives in , where 5,7-dimethyl-1,2,4-triazolo[1,5-a]pyrimidine-2-methylsulfanyl analogs demonstrated herbicidal and fungicidal activity. The ethyl group at C6 may confer hydrophobicity, analogous to the isopropyl group in MK13, which improved bioactivity in pyrazolo-pyrimidines .
Herbicidal and Fungicidal Potential
reports that triazolo-pyrimidine derivatives with methylsulfanyl groups exhibit 30–50% inhibition of Amaranthus retroflexus (weed) at 100 μg/mL.
Pharmacological Relevance
Pyrazolo-pyrimidines with arylpiperazine substituents (e.g., MK63, MK74) have been explored for CNS targets due to piperazine’s ability to interact with serotonin or dopamine receptors. The target compound’s piperazine linker positions it as a candidate for neurological or anticancer drug development .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
